Cas no 1417895-46-5 (tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate
• CAS No: 1417895-46-5
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5100521
• Update Time: 2026-03-03

tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((2R,4R)-2-(trifluoromethyl)piperidin-4-yl)carbamate
• tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-7-4-5-15-8(6-7)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8-/m1/s1
• InChI Key： IHMWVWBSRVQKQQ-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCN[C@@H](C(F)(F)F)C1

Additional information on tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate

Research Brief on tert-Butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate (CAS: 1417895-46-5)

In recent years, the compound tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate (CAS: 1417895-46-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative, characterized by its trifluoromethyl group and carbamate protection, serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders, infectious diseases, and oncology. The unique stereochemistry and functional groups of this compound contribute to its versatility in drug design, enabling precise modulation of pharmacokinetic and pharmacodynamic properties.

Recent studies have focused on optimizing the synthetic routes for tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate to enhance yield, purity, and scalability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach utilizing chiral auxiliaries and catalytic hydrogenation, achieving an enantiomeric excess (ee) of >99%. This advancement addresses previous challenges in stereocontrol and positions the compound as a more accessible building block for high-value therapeutics. Additionally, the trifluoromethyl group's role in improving metabolic stability and membrane permeability has been highlighted in several structure-activity relationship (SAR) studies, reinforcing its utility in lead optimization.

In drug discovery applications, tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate has been employed as a key intermediate in the development of protease inhibitors and G-protein-coupled receptor (GPCR) modulators. For instance, a 2024 preclinical study demonstrated its incorporation into a series of potent cathepsin K inhibitors, showing promising results in osteoporosis models. The compound's rigid piperidine scaffold and trifluoromethyl moiety were critical for binding affinity and selectivity, underscoring its structural advantages. Furthermore, its derivatization into fluorescent probes has enabled advanced imaging studies of target engagement in cellular systems, as reported in ACS Chemical Biology.

Despite its potential, challenges remain in the large-scale production and regulatory acceptance of derivatives based on this intermediate. Recent toxicological assessments (e.g., 2023 European Journal of Pharmaceutical Sciences) have begun to address these gaps, with preliminary data indicating favorable safety profiles for specific analogs. Future research directions include exploring its applications in mRNA delivery systems and covalent inhibitor design, leveraging its reactive carbamate group. As synthetic methodologies and analytical techniques continue to evolve, tert-butyl N-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]carbamate is poised to play an increasingly pivotal role in next-generation therapeutics.